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Compound of Interest |

Compound Name: Hexanoic acid
CAS No.: 70248-25-8
Cat. No.: B3432573
- 7

Executive Summary: The "Goat" Factor

Hexanoic acid (CAS: 142-62-1) presents a dual challenge in the laboratory: corrosivity and
olfactory potency. While its primary safety hazard is severe skin and eye burns (Category 1C),

its logistical hazard is its distinct, pervasive odor—often described as "goat-like," "cheesy," or

"sweaty."

Operational Reality: A minor spill or improperly sealed waste container can render a laboratory
section uninhabitable due to the stench, triggering unnecessary evacuations or complaints.
This guide prioritizes odor containment alongside chemical safety.

Critical Properties Table
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Property

Value

Operational Implication

Flash Point

102°C (215°F)

Combustible. Store away from

open flames/high heat.

Water Solubility

~1.08 g/100 mL

Do not pour down drains. It will
not dilute effectively and may

clog traps.

Weak acid, but concentrated

H (Aqueous ~4 (at 1 g/L
PH (A ) ( o) liquid is corrosive (D002).
Vapors are heavy; they will
Vapor Density 4.0 (Air=1) sink and linger in low

areas/drains.

Incompatibilities

Bases, Oxidizers

Violent reaction with strong

bases; fire risk with oxidizers.

Waste Stream Decision Logic

Do not assume all acids go into the same container. Hexanoic acid is an organic acid. Mixing

it with oxidizing inorganic acids (like Nitric Acid) can cause catastrophic gas evolution or fire.
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Figure 1: Decision matrix for routine disposal vs. spill response.

Protocol A: Standard Waste Disposal (Preferred)

Goal: Remove the chemical from the lab via commercial waste services (Satellite Accumulation
Area). Prohibited: Do NOT dispose of via sink/sewer. Hexanoic acid has high Biological
Oxygen Demand (BOD) and aquatic toxicity.
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e Segregation:
o Use a dedicated waste stream for Organic Acids.

o Note: If a dedicated organic acid stream is unavailable, it often goes with "Organic
Solvents," but you must verify with your facility's EHS that the pH will not conflict with other
solvents.

o NEVER mix with Oxidizing Acids (Nitric, Perchloric, Chromic).
e Container Selection & Odor Control:
o Use an HDPE (High-Density Polyethylene) or glass container.

o The "Double-Containment” Rule: To prevent the "goat smell" from permeating the lab,
place the primary waste bottle inside a secondary, sealable plastic bag or overpack
container.

o Pro-Tip: Wrap the cap threads with Parafilm® after closing to ensure a vapor-tight seal.
e Labeling:
o Must be labeled clearly: "Waste Hexanoic Acid".
o Hazard Warnings: Corrosive, Combustible.
Protocol B: Spill Cleanup & Neutralization
Goal: Safely neutralize and collect a spill without generating toxic fumes or thermal runaway.
PPE Required:
« Nitrile gloves (Double gloving recommended for breakthrough protection).
o Chemical splash goggles (Safety glasses are insufficient for corrosive liquids).
e Lab coat + Apron (if spill volume > 500mL).

Step-by-Step Procedure:
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Isolate: Evacuate the immediate area. Open fume hoods to maximum flow to handle the
odor.

Contain: Surround the spill with an inert absorbent (vermiculite or clay cat litter) to stop
spreading. Do not use paper towels initially (combustible).

Neutralize (The Gentle Method):
o Do not use strong bases (NaOH pellets) as this generates excessive heat and spattering.

o Sprinkle Sodium Bicarbonate (Baking Soda) or Sodium Carbonate (Soda Ash) over the
liquid.

o Observation: The mixture will bubble (CO2 evolution). Continue adding powder until
bubbling ceases.

Collect:
o Once neutralized (pH 6-8), scoop the sludge into a hazardous waste bag/pail.

o Wash: Clean the surface with soap and water.[1] Hexanoic acid is lipophilic (fatty); water
alone will not remove the residue or the smell. Detergent is essential.

Deodorize: If the smell persists, wipe the area with a 10% bleach solution (if compatible with
surface) or an activated charcoal slurry.

Spill Detected Don PPE: Dike with Apply NaHCO3 Scoop Sludge Wash with
P Goggles + Nitrile Vermiculite (Wait for bubbles to stop) to Waste Pail Detergent

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill cleanup.

Regulatory & Compliance Codes
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When filling out waste manifests, use the following codes where applicable (verify with local
regulations):

 RCRA (USA):D002 (Corrosivity) applies if the waste is agueous and pH < 2.

» DOT Shipping Name: Corrosive liquid, acidic, organic, n.o.s.[2] (Hexanoic Acid).[1][3][4][5]
[E][71[8]

e UN Number: UN 2829 (for pure Caproic Acid) or UN 3265 (Corrosive Liquid, Acidic, Organic,
N.O.S).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. fishersci.co.uk [fishersci.co.uk]

. chemos.de [chemos.de]

. Hexanoic acid CAS#: 142-62-1 [m.chemicalbook.com]
. sds.metasci.ca [sds.metasci.ca]

. ICSC 1167 - HEXANOIC ACID [chemicalsafety.ilo.org]

°
© (00] ~ (o3} ol B

. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at
NAP.edu [nationalacademies.org]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
Hexanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432573#hexanoic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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